Cas no 2248405-45-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate
• CAS No: 2248405-45-8
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 6012668
• PubChem ID: 165857488
• Update Time: 2025-11-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6515025
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate
• 2248405-45-8

• Inchi： 1S/C14H11N3O4S/c18-12(8-22-7-11-15-5-6-16-11)21-17-13(19)9-3-1-2-4-10(9)14(17)20/h1-6H,7-8H2,(H,15,16)
• InChI Key： GFEIROXZMWBRKF-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC1=NC=CN1

Computed Properties

• Exact Mass: 317.04702701g/mol
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate (CAS No. 2248405-45-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate (CAS No. 2248405-45-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining an isoindole-1,3-dione core with an imidazole-thioether side chain, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of anti-inflammatory and antimicrobial agents, aligning with current trends in precision medicine.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for isoindole derivatives?" This compound, with its 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety, serves as a prime example of how such derivatives can be functionalized for enhanced bioactivity. The presence of the imidazole-thioether group further broadens its reactivity profile, making it a versatile intermediate in heterocyclic chemistry. Recent publications highlight its role in modulating enzyme-substrate interactions, a hot topic in computational drug design.

From a structural perspective, the sulfanylacetate linkage in this molecule is noteworthy. This functional group is often associated with improved cell permeability and metabolic stability, two critical factors in modern pharmacokinetic optimization. Laboratories focusing on prodrug development have shown interest in similar constructs, as evidenced by the rising number of patent filings related to thioether-based drug delivery systems. The compound’s CAS No. 2248405-45-8 has appeared in several recent structure-activity relationship (SAR) studies, particularly those investigating small-molecule inhibitors of protein-protein interactions.

Another trending topic in chemical research is the green synthesis of heterocycles. The 1H-imidazol-2-yl component of this molecule is particularly relevant here, as imidazole derivatives are often synthesized using catalytic methods to reduce waste. Researchers are actively searching for "eco-friendly imidazole functionalization techniques," and this compound’s synthetic pathway could provide valuable insights. Its methylsulfanyl group also opens doors to click chemistry applications, a field growing exponentially due to its utility in bioconjugation.

In analytical chemistry, the characterization of 2248405-45-8 poses interesting challenges. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for verifying its purity and structure. The compound’s UV-Vis absorption properties, attributable to the isoindole-1,3-dione chromophore, make it suitable for photophysical studies, a niche but rapidly expanding area in materials science. These attributes align with the increasing demand for multifunctional organic materials in optoelectronics.

Given the current emphasis on AI-driven drug discovery, molecular databases frequently index 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(1H-imidazol-2-yl)methyl]sulfanyl}acetate as a potential scaffold for virtual screening. Its drug-likeness score and lead-like properties are often discussed in forums dedicated to cheminformatics. Furthermore, the compound’s hydrogen-bonding capacity, derived from its imidazole and carbonyl groups, makes it a candidate for crystal engineering studies—a topic gaining traction in supramolecular chemistry.

In conclusion, CAS No. 2248405-45-8 represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its structural features address multiple contemporary research themes, from sustainable synthesis to therapeutic agent development. As the scientific community continues to explore heterocyclic diversity, this compound’s utility is likely to expand, solidifying its place in the lexicon of bioactive small molecules.